Cas no 59662-31-6 (4-N-Hexylbiphenyl)

4-N-Hexylbiphenyl Properties

Names and Identifiers

• 4-Hexyl-1,1'-biphenyl
• 4-n-Hexylbiphenyl
• 1-hexyl-4-phenylbenzene
• 4-hexyl-1-phenylbenzene
• 4-Hexylbiphenyl
• 4-Hexyl-diphenyl
• 4-n-Hexylbiphenyl1000µg
• 1-hexyl-4-phenyl-benzene
• AKOS015889691
• 4-n-Hexylbiphenyl, 98%
• Maybridge1_001959
• 59662-31-6
• W-105310
• DTXSID60208348
• AC-11684
• 2-Ethyl-hexaneperoxoicacid1,1-dimethylethylester
• MFCD00009527
• A832406
• HMS547B01
• FT-0618586
• C6BP
• NS00034211
• EINECS 261-845-0
• G90012
• 4-hexyl biphenyl
• XRPVQXPWEVJKTN-UHFFFAOYSA-N
• +Expand

• MDL： MFCD00009527
• InChIKey： XRPVQXPWEVJKTN-UHFFFAOYSA-N
• Inchi： 1S/C18H22/c1-2-3-4-6-9-16-12-14-18(15-13-16)17-10-7-5-8-11-17/h5,7-8,10-15H,2-4,6,9H2,1H3
• SMILES： CCCCCCC1=CC=C(C=C1)C2=CC=CC=C2

Computed Properties

• Exact Mass: 238.17200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 6
• Monoisotopic Mass: 238.172
• Heavy Atom Count: 18
• Complexity: 194
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• LogP: 5.47640
• PSA: 0.00000
• Refractive Index: 1.5870 (estimate)
• Boiling Point: 175-177 °C (3 mmHg)
• Melting Point: 29 °C
• Flash Point: >110°C
• Color/Form: White to light yellow solid
• Density: 0,988 g/cm3

4-N-Hexylbiphenyl Security Information

• Safety Term：S23-S24/25
• Safety Instruction： S23-S24/25
• Storage Condition：Keep container closed when not in use. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

4-N-Hexylbiphenyl Customs Data

• HS CODE：2902909090
• Customs Data：

  China Customs Code:

  2902909090

  Overview:

  2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%